UNSEVINE UNSEVINE UNSEVINE is an adrenergic blocker in the central and peripheral nervous systems. It is a hypotensive and a sedative which increases the effect of hypnotics and analgesics. Amaryllidaceae alkaloid, from plants of the Ungernia genus, Amaryllidaceae. Unsevine acts directly on the CNS, inhibits the reaction of orientation, prolongs the action of soporifics and enhances the effects of analgesics and prevents convulsions. It possesses a central and peripheral Adrenoblocking activity.
Brand Name: Vulcanchem
CAS No.: 4838-99-7
VCID: VC0000061
InChI: InChI=1S/C18H21NO5/c1-19-4-3-9-5-14(21-2)17-15(16(9)19)10-6-12-13(23-8-22-12)7-11(10)18(20)24-17/h5-7,14-18,20H,3-4,8H2,1-2H3/t14-,15-,16+,17+,18-/m0/s1
SMILES: CN1CCC2=CC(C3C(C21)C4=CC5=C(C=C4C(O3)O)OCO5)OC
Molecular Formula: C18H21NO5
Molecular Weight: 331.4 g/mol

UNSEVINE

CAS No.: 4838-99-7

ADC Toxins

VCID: VC0000061

Molecular Formula: C18H21NO5

Molecular Weight: 331.4 g/mol

Purity: ≥ 98 % (TLC, mass spectrometry)

UNSEVINE - 4838-99-7

CAS No. 4838-99-7
Product Name UNSEVINE
Molecular Formula C18H21NO5
Molecular Weight 331.4 g/mol
IUPAC Name (2S,3S,9S,10S,12S)-9-methoxy-4-methyl-11,16,18-trioxa-4-azapentacyclo[11.7.0.02,10.03,7.015,19]icosa-1(20),7,13,15(19)-tetraen-12-ol
Standard InChI InChI=1S/C18H21NO5/c1-19-4-3-9-5-14(21-2)17-15(16(9)19)10-6-12-13(23-8-22-12)7-11(10)18(20)24-17/h5-7,14-18,20H,3-4,8H2,1-2H3/t14-,15-,16+,17+,18-/m0/s1
Standard InChIKey IUBHYAMIHZYNMV-AVEIZBFRSA-N
Isomeric SMILES CN1CCC2=C[C@@H]([C@@H]3[C@H]([C@@H]21)C4=CC5=C(C=C4[C@H](O3)O)OCO5)OC
SMILES CN1CCC2=CC(C3C(C21)C4=CC5=C(C=C4C(O3)O)OCO5)OC
Canonical SMILES CN1CCC2=CC(C3C(C21)C4=CC5=C(C=C4C(O3)O)OCO5)OC
Description UNSEVINE is an adrenergic blocker in the central and peripheral nervous systems. It is a hypotensive and a sedative which increases the effect of hypnotics and analgesics. Amaryllidaceae alkaloid, from plants of the Ungernia genus, Amaryllidaceae. Unsevine acts directly on the CNS, inhibits the reaction of orientation, prolongs the action of soporifics and enhances the effects of analgesics and prevents convulsions. It possesses a central and peripheral Adrenoblocking activity.
Purity ≥ 98 % (TLC, mass spectrometry)
Synonyms 5α-Methoxy-1-methyl-9,10-[methylenebis(oxy)]lycorenan-7α-ol
Reference - Zakirov et al., Repts. Acad. Sci. UzSSR (1966) (Russian). 6:34
PubChem Compound 21770008
Last Modified Nov 11 2021
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